Cas no 1416712-51-0 (3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine)

• Product Name: 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine
• CAS No: 1416712-51-0
• MF: C₁₁H₁₁Br₂N₃O
• MW: 361.032540559769
• MDL: MFCD22689663
• CID: 4782225
• Update Time: 2025-05-19

3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine
• 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine

• MDL： MFCD22689663
• Inchi： 1S/C11H11Br2N3O/c12-10-9-7(4-5-14-10)16(15-11(9)13)8-3-1-2-6-17-8/h4-5,8H,1-3,6H2
• InChI Key： IUPRJXRWMLNLHT-UHFFFAOYSA-N
• SMILES： BrC1C2C(=NC=CC=2N(C2CCCCO2)N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine

Recent Advances in the Study of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS: 1416712-51-0)

In recent years, the compound 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS: 1416712-51-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolopyridine core and bromo substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound, including the tetrahydropyran (THP) protecting group, make it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine. One notable advancement is the optimization of its synthetic route, which has improved yield and purity, facilitating its use in high-throughput screening and medicinal chemistry programs. Researchers have also explored its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse derivatives for structure-activity relationship (SAR) studies.

The biological activity of this compound and its derivatives has been investigated in the context of cancer therapy. Preliminary results indicate that certain analogs exhibit potent inhibitory effects on specific protein kinases involved in tumor proliferation and survival. For instance, a recent study demonstrated that a derivative of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, this compound has also been explored for its applications in infectious disease research. A 2023 study reported that brominated pyrazolopyridine derivatives, including 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine, exhibit antimicrobial activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, suggesting a new avenue for combating antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the ongoing research underscores the versatility and potential of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine as a scaffold for drug discovery. Continued exploration of its chemical and biological properties is expected to yield further insights and therapeutic breakthroughs in the coming years.